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molecular formula C14H20N2O4 B8563733 Bis(2-oxoazepan-1-yl)ethane-1,2-dione CAS No. 13880-08-5

Bis(2-oxoazepan-1-yl)ethane-1,2-dione

Cat. No. B8563733
CAS RN: 13880-08-5
M. Wt: 280.32 g/mol
InChI Key: GYNRCRWNTNGPRI-UHFFFAOYSA-N
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Patent
US05648521

Procedure details

Oxalyl dichloride (63.4 g, 0.5 mol) is added dropwise in the course of 30 minutes to a solution of ε-caprolactam (107.6 g, 0.95 mol) in toluene (300 ml). The internal temperature increases in the course of this from 20 to 60° C. The mixture is then refluxed for 2 hours. After removal of the solvent in vacuo, the resulting oil is taken up in methanol, the colorless precipitate precipitating out in the cold is isolated and dried. Yield 113.8 g (86%).
Name
Oxalyl dichloride
Quantity
63.4 g
Type
reactant
Reaction Step One
Name
ε-caprolactam
Quantity
107.6 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
300 mL
Type
solvent
Reaction Step One
Name
N,N'-Oxalylbiscaprolactam

Identifiers

REACTION_CXSMILES
[C:1](Cl)(=[O:5])[C:2](Cl)=[O:3].[C:7]1(=[O:14])[NH:13][CH2:12][CH2:11][CH2:10][CH2:9][CH2:8]1>C1(C)C=CC=CC=1>[C:1]([N:13]1[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][C:7]1=[O:14])(=[O:5])[C:2]([N:13]1[CH2:12][CH2:11][CH2:10][CH2:9][CH2:8][C:7]1=[O:14])=[O:3]

Inputs

Step One
Name
Oxalyl dichloride
Quantity
63.4 g
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
ε-caprolactam
Quantity
107.6 g
Type
reactant
Smiles
C1(CCCCCN1)=O
Name
toluene
Quantity
300 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 (± 20) °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is then refluxed for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
After removal of the solvent in vacuo
CUSTOM
Type
CUSTOM
Details
the colorless precipitate precipitating out in the
CUSTOM
Type
CUSTOM
Details
cold is isolated
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Name
N,N'-Oxalylbiscaprolactam
Type
Smiles
C(C(=O)N1C(CCCCC1)=O)(=O)N1C(CCCCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.